Cas no 274913-71-2 (Rubiginone D2)
Rubiginone D2 structure
Product Name:Rubiginone D2
CAS No:274913-71-2
MF:C20H16O6
MW:352.337446212769
CID:4643617
PubChem ID:10338059
Update Time:2024-02-29
Rubiginone D2 Chemical and Physical Properties
Names and Identifiers
-
- (2S,3S,4R)-3,4-Dihydro-2,4-dihydroxy-8-methoxy-3-methylbenz[a]anthracene-1,7,12(2H)-trione
- Rubiginone D2
- Benz[a]anthracene-1,7,12(2H)-trione, 3,4-dihydro-2,4-dihydroxy-8-methoxy-3-methyl-, (2S,3S,4R)-
- (2S,3S,4R)-2,4-Dihydroxy-8-methoxy-3-methyl-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione
- 274913-71-2
- CHEBI:205534
-
- Inchi： 1S/C20H16O6/c1-8-16(21)10-6-7-11-14(15(10)20(25)17(8)22)19(24)9-4-3-5-12(26-2)13(9)18(11)23/h3-8,16-17,21-22H,1-2H3/t8-,16+,17-/m0/s1
- InChI Key： DWIWLEGGRHIXAH-KDLNQGCSSA-N
- SMILES： C12C(=O)[C@@H](O)[C@@H](C)[C@@H](O)C1=CC=C1C=2C(=O)C2=C(C(OC)=CC=C2)C1=O
Computed Properties
- Exact Mass: 352.09468823g/mol
- Monoisotopic Mass: 352.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.41
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
Rubiginone D2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BioAustralis | BIA-R1906-0.50 mg |
Rubiginone D2 |
274913-71-2 | >95% by HPLC | 0.50 mg |
$199.00 | 2023-07-10 | |
| BioAustralis | BIA-R1906-2.50 mg |
Rubiginone D2 |
274913-71-2 | >95% by HPLC | 2.50 mg |
$697.00 | 2023-07-10 | |
| BioAustralis | BIA-R1906-0.50mg |
Rubiginone D2 |
274913-71-2 | >95% by HPLC | 0.50mg |
$215.00 | 2025-08-06 | |
| BioAustralis | BIA-R1906-2.50mg |
Rubiginone D2 |
274913-71-2 | >95% by HPLC | 2.50mg |
$755.00 | 2025-08-06 | |
| 1PlusChem | 1P00C4WZ-2.5mg |
Rubiginone D2 |
274913-71-2 | ≥95% | 2.5mg |
$949.00 | 2024-05-07 | |
| A2B Chem LLC | AF65443-2.5mg |
Rubiginone D2 |
274913-71-2 | ≥95% | 2.5mg |
$717.00 | 2024-04-20 |
Rubiginone D2 Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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